Cas no 1795084-29-5 (2-1-(pyridin-2-yl)pyrrolidin-3-yl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-1-(pyridin-2-yl)pyrrolidin-3-yl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1795084-29-5
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 6309569
• PubChem ID: 76145193
• Update Time: 2025-05-17

2-1-(pyridin-2-yl)pyrrolidin-3-yl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-1-(pyridin-2-yl)pyrrolidin-3-yl-2,3-dihydro-1H-isoindole-1,3-dione
• 2-(1-(pyridin-2-yl)pyrrolidin-3-yl)isoindoline-1,3-dione
• 2-[1-(pyridin-2-yl)pyrrolidin-3-yl]-2,3-dihydro-1H-isoindole-1,3-dione
• 1795084-29-5
• F2167-1123
• 2-(1-pyridin-2-ylpyrrolidin-3-yl)isoindole-1,3-dione
• AKOS024627906

• Inchi： 1S/C17H15N3O2/c21-16-13-5-1-2-6-14(13)17(22)20(16)12-8-10-19(11-12)15-7-3-4-9-18-15/h1-7,9,12H,8,10-11H2
• InChI Key： JOJMDMNGLZYDHI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C1CN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 293.116426730g/mol
• Monoisotopic Mass: 293.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.5Ų

Additional information on 2-1-(pyridin-2-yl)pyrrolidin-3-yl-2,3-dihydro-1H-isoindole-1,3-dione

Compound CAS No. 1795084-29-5: 2-(1-(Pyridin-2-yl)pyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

The compound with CAS No. 1795084-29-5, known as 2-(1-(pyridin-2-yl)pyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of targeting specific enzymes and pathways involved in diseases such as cancer and neurodegenerative disorders.

The molecular structure of 2-(1-(pyridin-2-yl)pyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is characterized by a fused isoindole ring system and a pyrrolidine moiety substituted with a pyridine group. This combination of structural elements contributes to its stability and bioavailability. Researchers have explored its ability to inhibit key enzymes such as histone deacetylases (HDACs) and kinase targets, which are critical in regulating cellular processes. The isoindole core is particularly notable for its versatility in binding to various protein targets, making it a valuable scaffold for medicinal chemistry.

Recent advancements in computational chemistry have enabled detailed studies of the CAS No. 1795084 compound's interactions with biological systems. Molecular docking studies have revealed that the pyridine substituent plays a crucial role in enhancing the molecule's binding affinity to target proteins. Furthermore, the dihydroisoindole moiety has been shown to exhibit favorable pharmacokinetic properties, including good solubility and permeability, which are essential for drug candidates.

In addition to its enzymatic inhibitory properties, 2-(1-(pyridin-2-y l)pyrrolidin -3 - yl ) - 2 , 3 - dihydro - 1 H - isoindole - 1 , 3 - dione has also been investigated for its potential as a modulator of cellular signaling pathways. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a promising therapeutic index. These findings have led to further exploration of its efficacy in animal models of cancer and neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions, including coupling reactions and cyclization processes. Researchers have optimized synthetic routes to improve yield and purity, ensuring scalability for potential clinical applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has facilitated precise characterization of the compound's structure.

Moreover, the CAS No. 1795084 compound has been incorporated into combinatorial libraries for high-throughput screening (HTS) purposes. This approach has identified additional biological activities that were not initially anticipated, further expanding its potential applications. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of this compound into preclinical development.

In conclusion, 2-(1-(pyridin - 2 - yl ) pyrrolidin - 3 - yl ) - 2 , 3 - dihydro - 1 H - isoindole - 1 , 3 - dione represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound stands at the forefront of innovative drug discovery efforts.